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cevipabulin efficacy in HT29 xenograft model
validation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cevipabulin

CAS No.: 849550-05-6

Cat. No.: S548461

Cevipabulin Profile and Known Efficacy Data

Here is a summary of the available information on Cevipabulin (TTI-237).

Parameter Details

Other Name(s) TTI-237 [1] [2]

Mechanism of Microtubule-active antitumor compound; binds to the vinca alkaloid site on
Action tubulin, inhibiting the binding of vinblastine [1] [2].

Primary Effect Disrupts microtubule integrity (microtubule-destabilizing agent) [1].

In Vitro 18-40 nM in a panel of human tumor cell lines (e.g., SK-OV-3, MDA-MB-435) [2].
Cytotoxicity (ICso)

In Vivo Efficacy Active against LoVo human colon adenocarcinoma and U87-MG human
(Xenografts) glioblastoma models. Showed dose-dependent antitumor activity at 15 and 20

mg/kg (IV, every 4 days) [2].

HT29 Xenograft Not available in the provided search results.
Data
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Experimental Protocol for Microtubule-Targeting
Agents

While a specific protocol for Cevipabulin in HT29 models is not available, the general methodology for
evaluating microtubule-targeting agents in xenografts typically follows these steps [3] [4]. You can use this

as a reference to design or compare experiments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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